Cas no 1270583-88-4 (2-(3,5-Difluorophenyl)azetidine)

• Product Name: 2-(3,5-Difluorophenyl)azetidine
• CAS No: 1270583-88-4
• MF: C₉H₉F₂N
• MW: 169.171269178391
• CID: 5745855
• PubChem ID: 55283267
• Update Time: 2025-06-15

2-(3,5-Difluorophenyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 1270583-88-4
• Azetidine, 2-(3,5-difluorophenyl)-
• 2-(3,5-difluorophenyl)azetidine
• DTXSID601297977
• EN300-1297148
• AKOS006345596
• SCHEMBL19120330
• 2-(3,5-Difluorophenyl)azetidine

• Inchi： 1S/C9H9F2N/c10-7-3-6(4-8(11)5-7)9-1-2-12-9/h3-5,9,12H,1-2H2
• InChI Key： MRVUQBYSZWTLLA-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C1CCN1)F

Computed Properties

• Exact Mass: 169.07030562g/mol
• Monoisotopic Mass: 169.07030562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.211±0.06 g/cm3(Predicted)
• Boiling Point: 198.8±40.0 °C(Predicted)
• pka: 9.83±0.40(Predicted)

Additional information on 2-(3,5-Difluorophenyl)azetidine

Comprehensive Overview of 2-(3,5-Difluorophenyl)azetidine (CAS No. 1270583-88-4): Properties, Applications, and Research Insights

2-(3,5-Difluorophenyl)azetidine (CAS No. 1270583-88-4) is a specialized heterocyclic compound featuring an azetidine ring linked to a 3,5-difluorophenyl group. This unique structure has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioisostere for pyrrolidine or piperidine scaffolds. The presence of fluorine atoms enhances its metabolic stability and lipophilicity, making it a valuable intermediate in drug discovery programs targeting CNS disorders, inflammation, and infectious diseases.

Recent studies highlight the growing demand for fluorinated azetidines like 2-(3,5-Difluorophenyl)azetidine in small-molecule drug development. Researchers are particularly interested in its role as a conformational constraint to improve target selectivity—a hot topic in AI-driven molecular design. Computational tools such as quantum mechanics (QM) modeling and molecular docking frequently reference this compound for its balanced steric and electronic properties.

The synthesis of CAS No. 1270583-88-4 typically involves ring-closing strategies or nucleophilic substitution reactions, with yields optimized through microwave-assisted chemistry—a trending technique in green chemistry. Analytical characterization via LC-MS and NMR spectroscopy confirms its high purity (>98%), a critical factor for high-throughput screening (HTS) applications. These methodologies align with current industry priorities like fragment-based drug discovery (FBDD) and PROTAC technology.

Beyond pharmaceuticals, 2-(3,5-Difluorophenyl)azetidine shows promise in material science, particularly in designing liquid crystal displays (LCDs) and organic semiconductors. Its rigid yet polar structure contributes to tunable dielectric properties, addressing the demand for flexible electronics—a sector projected to grow at 8.7% CAGR through 2030. Patent analyses reveal its inclusion in OLED formulations for improved electron transport layers.

Environmental and regulatory perspectives are equally crucial. The compound’s low ecotoxicity profile (as per OECD 301D tests) and compliance with REACH standards make it preferable over traditional aromatic amines. This aligns with the sustainable chemistry movement, where fluorine substitution reduces metabolic activation risks—a frequent search query among medicinal chemists.

In conclusion, 2-(3,5-Difluorophenyl)azetidine (CAS No. 1270583-88-4) exemplifies the convergence of structural innovation and multidisciplinary utility. Its applications span from next-gen therapeutics to advanced materials, reflecting broader trends like precision medicine and Industry 4.0. Ongoing research into its catalytic asymmetric synthesis may further elevate its industrial relevance.